(Z)-5-((1-ethyl-3-methyl-1H-pyrazol-4-yl)methylene)-2-(4-(ethylsulfonyl)piperazin-1-yl)thiazol-4(5H)-one

• IUPAC Name: (5Z)-5-[(1-ethyl-3-methylpyrazol-4-yl)methylidene]-2-(4-ethylsulfonylpiperazin-1-yl)-1,3-thiazol-4-one
• InChI: InChI=1S/C16H23N5O3S2/c1-4-20-11-13(12(3)18-20)10-14-15(22)17-16(25-14)19-6-8-21(9-7-19)26(23,24)5-2/h10-11H,4-9H2,1-3H3/b14-10-
• InChI Key: SMJBUQSBWWRGQD-UVTDQMKNSA-N
• Canonical SMILES: CCN1C=C(C(=N1)C)C=C2C(=O)N=C(S2)N3CCN(CC3)S(=O)(=O)CC
• Isomeric SMILES: CCN1C=C(C(=N1)C)/C=C\2/C(=O)N=C(S2)N3CCN(CC3)S(=O)(=O)CC
• Molecular Formula: C16H23N5O3S2
• Molecular Weight: 397.5 g/mol

Description

(Z)-5-((1-ethyl-3-methyl-1H-pyrazol-4-yl)methylene)-2-(4-(ethylsulfonyl)piperazin-1-yl)thiazol-4(5H)-one is a useful research compound. Its molecular formula is C16H23N5O3S2 and its molecular weight is 397.51. The purity is usually 95%.
BenchChem offers high-quality (Z)-5-((1-ethyl-3-methyl-1H-pyrazol-4-yl)methylene)-2-(4-(ethylsulfonyl)piperazin-1-yl)thiazol-4(5H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-5-((1-ethyl-3-methyl-1H-pyrazol-4-yl)methylene)-2-(4-(ethylsulfonyl)piperazin-1-yl)thiazol-4(5H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Compounds structurally related to the specified chemical have been evaluated for their anticancer properties. For example, a series of polyfunctional substituted 1,3-thiazoles, which share a structural motif with the compound , showed significant anticancer activity against a variety of cancer cell lines, including lungs, kidneys, CNS, ovaries, prostate, breast cancer, epithelial cancer, leukemia, and melanoma. The piperazine substituent, similar to the one mentioned in your query, was identified as a contributing factor to the compounds' effectiveness (Turov, 2020).

Antimicrobial and Antifungal Activities

Compounds containing elements of the specified chemical structure have shown promising antimicrobial and antifungal activities. A study synthesized novel heterocyclic compounds containing a sulfonamido moiety, demonstrating high antibacterial activities against various bacterial strains (Azab, Youssef, & El-Bordany, 2013). Another research focused on synthesizing new pyrazoline and pyrazole derivatives, finding several compounds with significant antifungal and antibacterial properties, indicating the potential of such structures in developing new antimicrobial agents (Hassan, 2013).